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Compound of Interest

Compound Name: Fmoc-Ala-OH-3-13C

Cat. No.: B1316309

An In-depth Technical Guide to Fmoc-Ala-OH-3-
13C

This technical guide provides comprehensive information on Fmoc-Ala-OH-3-13C (CAS
Number: 201489-21-6), a stable isotope-labeled amino acid crucial for research and
development in proteomics, drug discovery, and material science. This document is intended
for researchers, scientists, and professionals in drug development.

Core Compound Information

Fmoc-Ala-OH-3-13C, also known as N-(9-Fluorenylmethoxycarbonyl)-L-alanine-3-13C, is a
derivative of the amino acid L-alanine. The incorporation of a carbon-13 (13C) isotope at the
third carbon position makes it a valuable tool for tracing and quantification in various
biochemical and medical research applications. The Fluorenylmethoxycarbonyl (Fmoc)
protecting group allows for its use in solid-phase peptide synthesis.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Fmoc-Ala-OH-3-
13C.
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Property Value Source
CAS Number 201489-21-6 [11[2]
Molecular Formula C1783CH17NOa4 [2]
Molecular Weight 312.32 g/mol [11[2]

Isotopic Purity

=99 atom % 13C

[1]

Melting Point

147-153 °C (lit.)

[3]

Optical Activity

[0]20/D -18°, ¢ = 1 in DMF

Appearance

White to off-white powder

[4]

Storage Temperature

2-8°C

Supplier Information

Fmoc-Ala-OH-3-13C is available from several reputable suppliers specializing in stable

isotopes and peptide synthesis reagents.

Supplier

Product Name

Additional Information

Sigma-Aldrich

Fmoc-Ala-OH-3-13C

Quality Level 200, suitable for
bio NMR.[1]

Santa Cruz Biotechnology

Fmoc-Ala-OH (3-13C)

For Research Use Only.[2]

Biosynth

Fmoc-Ala-OH-3-13C

High-quality reference
standards.[5]

Cambridge Isotope

Laboratories, Inc.

L-Alanine-N-Fmoc (3-13C,
99%)

Applications in Biomolecular
NMR and Proteomics.[6]

Offers custom peptide

AnaSpec Fmoc-Ala-OH (3-13C) ) }
synthesis services.[7]
) For experimental/research use.
Alfa Chemistry Fmoc-Ala-OH-3-13C 8]
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/489956
https://www.scbt.com/p/fmoc-ala-oh-3-13c-201489-21-6
https://www.scbt.com/p/fmoc-ala-oh-3-13c-201489-21-6
https://www.sigmaaldrich.com/US/en/product/aldrich/489956
https://www.scbt.com/p/fmoc-ala-oh-3-13c-201489-21-6
https://www.sigmaaldrich.com/US/en/product/aldrich/489956
https://www.sigmaaldrich.com/JP/ja/product/aldrich/605131
https://www.merckmillipore.com/LC/en/product/mm/852003
https://www.benchchem.com/product/b1316309?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/489956
https://www.scbt.com/p/fmoc-ala-oh-3-13c-201489-21-6
https://www.biosynth.com/p/BIA48921/201489-21-6-fmoc-ala-oh-3-13c
https://isotope.com/l-alanine-n-fmoc-3-13c-clm-1142-group
https://www.anaspec.com/en/catalog/fmoc-ala-oh-3-13c~fda1ca5a-3e3a-461f-a322-930f9640de46
https://isotope-science.alfa-chemistry.com/product/fmoc-ala-oh-13c-cas-201489-21-6-581971.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols and Applications

Fmoc-Ala-OH-3-13C is primarily utilized in solid-phase peptide synthesis (SPPS) and for

analytical purposes where isotopic labeling is required, such as in nuclear magnetic resonance

(NMR) spectroscopy and mass spectrometry-based proteomics.

General Protocol for Solid-Phase Peptide Synthesis
(SPPS)

While a specific protocol for the incorporation of Fmoc-Ala-OH-3-13C is dependent on the

peptide sequence and the synthesizer used, the general workflow of Fmoc-based SPPS is as

follows:

Resin Swelling: The synthesis support resin is swollen in a suitable solvent like N-Methyl-2-
pyrrolidone (NMP).

Fmoc Deprotection: The Fmoc protecting group on the resin-bound amino acid is removed
using a basic solution, typically 20% piperidine in DMF.

Amino Acid Coupling: The carboxyl group of the incoming Fmoc-Ala-OH-3-13C is activated
by a coupling reagent (e.g., HBTU, HATU) and then coupled to the deprotected N-terminus
of the resin-bound peptide chain.

Washing: The resin is washed thoroughly to remove excess reagents and byproducts.

Repeat Cycle: Steps 2-4 are repeated for each subsequent amino acid in the peptide
sequence.

Cleavage and Deprotection: Once the peptide chain is complete, it is cleaved from the resin,
and all side-chain protecting groups are removed using a cleavage cocktail (e.g.,
trifluoroacetic acid-based).

Purification and Analysis: The crude peptide is purified, typically by reverse-phase high-
performance liquid chromatography (RP-HPLC), and its identity is confirmed by mass
spectrometry.

The following diagram illustrates the general workflow of solid-phase peptide synthesis.
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3. Amino Acid Coupling
(Fmoc-Ala-OH-3-13C) 4. Washing
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A generalized workflow for solid-phase peptide synthesis (SPPS).

Signaling Pathways and Logical Relationships

The primary utility of Fmoc-Ala-OH-3-13C is not in modulating signaling pathways directly but
in the synthesis of labeled peptides that are then used to study these pathways. For instance, a
13C-labeled peptide can be used as an internal standard for quantitative mass spectrometry to
accurately measure the levels of a specific protein in a biological sample under different
conditions.

The logical relationship for the application of this compound in a quantitative proteomics
experiment is outlined below.
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Workflow for quantitative proteomics using a 13C-labeled peptide.

Conclusion

Fmoc-Ala-OH-3-13C is an essential reagent for modern biochemical and pharmaceutical
research. Its primary application in the synthesis of isotopically labeled peptides enables
precise and quantitative studies of proteins and their roles in biological processes. The data
and protocols provided in this guide are intended to support researchers in the effective

utilization of this valuable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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